Cas no 2565792-74-5 ([S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95%)

[S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95% structure
2565792-74-5 structure
Product Name:[S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95%
CAS No:2565792-74-5
MF:C32H30F6NOPS
MW:621.615889072418
MDL:MFCD32697158
CID:5086336
PubChem ID:155293935
Update Time:2026-03-02

[S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95% Chemical and Physical Properties

Names and Identifiers

    • [S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-pr
    • [S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95%
    • 2565792-74-5
    • MFCD32697158
    • CS-0147191
    • (R)-N-[(S)-[3,5-bis(trifluoromethyl)phenyl]-(2-diphenylphosphanylphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
    • [S(R)]-N-[(S)-[3,5-Bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide
    • (R)-N-[(S)-[3,5-Bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethylpropane-2-sulfinamide
    • F77765
    • MDL: MFCD32697158
    • Inchi: 1S/C32H30F6NOPS/c1-30(2,3)42(40)39(4)29(22-19-23(31(33,34)35)21-24(20-22)32(36,37)38)27-17-11-12-18-28(27)41(25-13-7-5-8-14-25)26-15-9-6-10-16-26/h5-21,29H,1-4H3/t29-,42+/m0/s1
    • InChI Key: AEPFTTAAOMKDCM-KVBUJHEKSA-N
    • SMILES: [S@@](C(C)(C)C)(N(C)[C@@H](C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 621.16899172g/mol
  • Monoisotopic Mass: 621.16899172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 39.5

[S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide, 95% Pricemore >>

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